Synthesis, Structural Properties, and Applications of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde in Drug Discovery
Synthesis, Structural Properties, and Applications of 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde in Drug Discovery
Executive Summary & Introduction
As a Senior Application Scientist in medicinal chemistry, I frequently encounter privileged scaffolds that serve as the backbone for targeted therapeutics. Among these, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1152546-66-1) stands out as a highly versatile, bifunctional building block,[1].
This compound merges two critical structural motifs: a pyridin-4-yl-pyrazole core , which acts as a potent hinge-binding pharmacophore in kinase inhibitors[2], and a C4-carbaldehyde group , which provides a highly reactive electrophilic center for late-stage functionalization[3]. This in-depth technical guide explores the physicochemical properties, synthetic accessibility, and application of this molecule in modern drug discovery workflows, providing self-validating protocols designed for maximum yield and reproducibility.
Structural and Physicochemical Profiling
The structural logic of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde dictates its utility. The electron-withdrawing nature of the pyridine ring, combined with the electron-rich pyrazole, creates a unique "push-pull" electronic system. This modulates the electrophilicity of the C4-aldehyde, making it exceptionally primed for nucleophilic attack. Furthermore, the N1-methyl group restricts tautomerization, locking the molecule into a specific conformation that directs its binding mode within the ATP pocket of target kinases[2].
Quantitative Data Summary
The following table summarizes the core physicochemical properties essential for predicting its behavior in synthetic workflows and biological systems:
| Property | Value | Mechanistic Implication |
| IUPAC Name | 1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde | Standardized nomenclature. |
| CAS Number | 1152546-66-1 | Unique registry identifier[1]. |
| Molecular Formula | C10H9N3O | Indicates a high degree of unsaturation. |
| Molecular Weight | 187.20 g/mol | Low MW allows for extensive derivatization without violating Lipinski's Rule of 5. |
| Topological Polar Surface Area | ~48.9 Ų | Excellent membrane permeability profile. |
| Hydrogen Bond Donors | 0 | N1-methylation removes the pyrazole NH donor, increasing lipophilicity. |
| Hydrogen Bond Acceptors | 3 | Pyridine N, Pyrazole N2, and Aldehyde O act as key interaction points. |
Synthetic Accessibility: The Vilsmeier-Haack Formylation
The synthesis of the pyrazole-4-carbaldehyde core relies on the Vilsmeier-Haack reaction [3],[4]. The choice of this specific formylation method is driven by causality: the electron-donating nature of the pyrazole nitrogen atoms enriches the C4 carbon, making it the most nucleophilic site on the ring. Consequently, it is highly susceptible to electrophilic attack by the chloroiminium ion generated from phosphorus oxychloride (POCl 3 ) and N,N-dimethylformamide (DMF).
Caption: Synthetic workflow and late-stage functionalization of the pyrazole-4-carbaldehyde core.
Protocol 1: Regioselective Vilsmeier-Haack Formylation
Self-Validating Note: The absence of starting material on TLC (DCM:MeOH 9:1) validates the completion of the iminium intermediate formation.
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Reagent Preparation: Cool anhydrous DMF (3.0 eq) to 0 °C under an inert argon atmosphere.
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Vilsmeier Reagent Generation: Add POCl 3 (3.0 eq) dropwise over 15 minutes. Stir for 30 minutes at 0 °C to ensure the complete formation of the electrophilic chloroiminium intermediate[4].
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Substrate Addition: Add 1-methyl-3-(pyridin-4-yl)-1H-pyrazole (1.0 eq) dissolved in a minimal volume of anhydrous DMF dropwise to control the exotherm.
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Heating: Elevate the reaction temperature to 90 °C and stir for 4–6 hours.
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Quenching & Hydrolysis: Cool the mixture to room temperature and pour it slowly over crushed ice. Adjust the pH to 7–8 using saturated aqueous NaHCO 3 . Causality: Neutralization is required to hydrolyze the iminium salt into the target aldehyde without degrading the pyridine ring.
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Extraction: Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2 SO 4 , filter, and concentrate in vacuo.
Late-Stage Functionalization: Reductive Amination
The primary utility of the C4-aldehyde is its ability to undergo reductive amination. This reaction is the workhorse of medicinal chemistry for attaching solubilizing groups (e.g., piperazines, morpholines) to improve the pharmacokinetic (PK) properties of the resulting drug candidates[2].
Protocol 2: Mild Reductive Amination for Library Generation
Self-Validating Note: The choice of sodium triacetoxyborohydride (NaBH(OAc) 3 ) over sodium borohydride (NaBH 4 ) is critical. NaBH(OAc) 3 is a milder reducing agent that selectively reduces the intermediate iminium ion without reducing the starting aldehyde to an alcohol byproduct.
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Imine Formation: Dissolve the pyrazole-4-carbaldehyde (1.0 eq) and the target secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 eq) to catalyze iminium ion formation.
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Equilibration: Stir at room temperature for 2 hours to ensure complete conversion to the iminium intermediate.
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Selective Reduction: Add NaBH(OAc) 3 (1.5 eq) in small portions to manage hydrogen gas evolution.
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Completion & Workup: Stir for 12 hours at room temperature. Quench with saturated aqueous NaHCO 3 and extract with dichloromethane (DCM). Purify via preparative HPLC.
Application in Targeted Therapeutics: Kinase Inhibition
In the realm of oncology and inflammatory diseases, the 3-(pyridin-4-yl)-1H-pyrazole motif is a recognized bioisostere for the adenine ring of ATP[2]. When designing inhibitors for kinases such as p38 MAP kinase, Aurora kinases, or ROCK, this scaffold is unparalleled.
The pyridine nitrogen acts as a critical hydrogen bond acceptor, interacting directly with the backbone NH of the kinase hinge region (typically a Methionine or Leucine residue). Concurrently, the N1-methyl group prevents the pyrazole from acting as a hydrogen bond donor, forcing the molecule into a specific orientation that projects the C4-substituent (derived from the aldehyde) out toward the solvent-exposed region. This allows for the tuning of solubility and cellular permeability without disrupting the primary binding affinity[2].
Caption: Pharmacophore model illustrating kinase hinge region binding and solvent vector extension.
Conclusion
1-Methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is far more than a simple chemical intermediate; it is a strategically designed scaffold that bridges the gap between synthetic feasibility and biological efficacy. By leveraging the Vilsmeier-Haack reaction to install the reactive aldehyde and utilizing reductive amination to append pharmacokinetic modifiers, researchers can rapidly generate highly potent, hinge-binding kinase inhibitors.
References
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[3] Abdelhamid, I. A., et al. "Pyrazole-carboxaldehydes as versatile precursors for different pyrazole-substituted heterocyclic systems." Arkivoc 2021, i, 162-235. Available at: [Link]
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[2] Graneto, M. J., et al. "Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase." Journal of Medicinal Chemistry 2007, 50(23), 5712-5719. Available at: [Link]
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[4] Popov, A. V., et al. "Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions." Arkivoc 2019, vi, 1-14. Available at: [Link]
